molecular formula C9H5ClN4O4 B8439884 1-(3-chloropyridin-2-yl)-3-nitro-1H-pyrazole-5-carboxylic acid

1-(3-chloropyridin-2-yl)-3-nitro-1H-pyrazole-5-carboxylic acid

Cat. No.: B8439884
M. Wt: 268.61 g/mol
InChI Key: QSPHVQTWZGUTRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-chloropyridin-2-yl)-3-nitro-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C9H5ClN4O4 and its molecular weight is 268.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H5ClN4O4

Molecular Weight

268.61 g/mol

IUPAC Name

2-(3-chloropyridin-2-yl)-5-nitropyrazole-3-carboxylic acid

InChI

InChI=1S/C9H5ClN4O4/c10-5-2-1-3-11-8(5)13-6(9(15)16)4-7(12-13)14(17)18/h1-4H,(H,15,16)

InChI Key

QSPHVQTWZGUTRF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)N2C(=CC(=N2)[N+](=O)[O-])C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

8.65 g (38.5 mmol) of 3-chloro-2-(3-nitro-1H-pyrazol-1-yl)pyridine were dissolved in 196 ml of tetrahydrofuran and, under argon, cooled to −78° C. 21.4 mL (42.7 mmol) of a 2 molar solution of lithium diisopropylamide in THF were then added dropwise. The mixture was allowed to stir for 1 hour at −78° C., and a total of 1500 g of powdered dry ice were then added a little at a time. The mixture was stirred at −78° C. until the evolution of carbon dioxide had ceased and then allowed to warm to room temperature. Initially, 679 ml of water were then added, and the pH was subsequently adjusted to 11 using 1N sodium hydroxide solution. The aqueous phase was extracted repeatedly with ethyl acetate. The combined organic phases were dried over magnesium sulphate and the solvent was distilled off under reduced pressure, which gave 5.0 g (47% of theory) of 1-(3-chloropyridin-2-yl)-3-nitro-1H-pyrazole-5-carboxylic acid. log P: 0.90; MH+: 269.0; 1H-NMR (400 MHz, CD3CN, δ, ppm): 7.77 (m, 2H), 8.33 (m, 1H), 8.62 (m, 1H).
Name
3-chloro-2-(3-nitro-1H-pyrazol-1-yl)pyridine
Quantity
8.65 g
Type
reactant
Reaction Step One
Quantity
196 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
1500 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
679 mL
Type
solvent
Reaction Step Six

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.